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Compound of Interest

Compound Name: 5-Methoxyquinolin-3-amine

Cat. No.: B3030209 Get Quote

An In-Depth Technical Guide to the Synthesis and Properties of 5-Methoxyquinolin-3-amine

Abstract
This technical guide provides a comprehensive overview of 5-Methoxyquinolin-3-amine, a

heterocyclic compound of significant interest in medicinal chemistry and materials science. We

present a detailed, field-proven methodology for its synthesis, beginning with the nitration of 5-

methoxyquinoline and culminating in the selective reduction of the nitro intermediate. This

guide elucidates the causal relationships behind key experimental choices, ensuring procedural

robustness and reproducibility. Furthermore, we compile and discuss the compound's critical

physicochemical and spectroscopic properties, which are fundamental for its identification and

further derivatization. The potential applications, rooted in its observed biological activities, are

explored, positioning 5-Methoxyquinolin-3-amine as a valuable scaffold for drug discovery

and a versatile building block in chemical synthesis. This document is intended for researchers,

chemists, and drug development professionals seeking an authoritative resource on this

important quinoline derivative.

Introduction
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous natural alkaloids and synthetic pharmaceuticals.[1] Its rigid, bicyclic aromatic system

provides a unique framework for interacting with biological targets. When functionalized, the

quinoline ring system gives rise to a vast chemical space with diverse pharmacological

activities, including antimalarial, anticancer, and antimicrobial properties.[2][3]
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5-Methoxyquinolin-3-amine, with the molecular formula C₁₀H₁₀N₂O, is a notable derivative

featuring two key functional groups: a methoxy group at the 5-position and an amino group at

the 3-position.[2] The electron-donating methoxy group can modulate the electronic properties

and metabolic stability of the molecule, while the primary amino group at the 3-position serves

as a versatile synthetic handle for introducing further chemical diversity through reactions like

acylation, alkylation, and nucleophilic substitution.[2]

This guide offers a deep dive into the synthesis and characterization of 5-Methoxyquinolin-3-
amine, providing both the practical "how" and the scientific "why" to empower researchers in

their work with this compound.

Synthesis of 5-Methoxyquinolin-3-amine
The most reliable and common synthetic strategy for preparing 3-aminoquinolines involves the

introduction of a nitro group at the 3-position, followed by its reduction. This two-step sequence

is advantageous as it allows for the regioselective installation of the amine functionality.

Overall Synthetic Pathway
The synthesis proceeds via a 5-methoxy-3-nitroquinoline intermediate.
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5-Methoxyquinoline

5-Methoxy-3-nitroquinoline

5-Methoxyquinolin-3-amineHNO₃ / H₂SO₄

Pd/C, H₂ (g)
or SnCl₂/HCl

Derivatization Reactions

5-Methoxyquinolin-3-amine

Acylation
(e.g., Acyl Halides)

Alkylation
(e.g., Alkyl Halides)

Reductive Amination
(e.g., Aldehydes, NaBH₃CN)

N-Acyl Derivatives
(Amides)

N-Alkyl Derivatives
(Secondary/Tertiary Amines) N-Substituted Alkyl Amines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3030209#synthesis-and-properties-of-5-
methoxyquinolin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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